BENGHE Foundational & Exploratory

Check Availability & Pricing

p-Menthane-3,8-diol CAS number 42822-86-6
information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(1R,2S,4R)-2-Hydroxy-
Compound Name: alpha,alpha,4-

trimethylcyclohexanemethanol

Cat. No.: B013438

\. J

An In-depth Technical Guide to p-Menthane-3,8-diol (CAS: 42822-86-6)

Introduction

p-Menthane-3,8-diol (PMD) is a naturally occurring monoterpenoid diol with the chemical
formula Ci0H2002.[1] It is the active ingredient in some insect repellents and is also known by
the names para-menthane-3,8-diol and menthoglycol.[1][2] PMD is found in the essential oil of
Corymbia citriodora (formerly Eucalyptus citriodora), commonly known as lemon eucalyptus.[2]
While the natural oil contains low concentrations of PMD (1-2%), a refined version, known as
Oil of Lemon Eucalyptus (OLE) or Citriodiol®, can contain up to 70% PMD.[2] Due to its
efficacy, which has been shown to be comparable to DEET, PMD is recognized as a
biopesticide and a viable alternative to synthetic insect repellents.[3][4] It is registered with
various regulatory agencies, including the U.S. Environmental Protection Agency (EPA) and the
European Chemicals Agency (ECHA).[4][5]

Chemical and Physical Properties

p-Menthane-3,8-diol is a colorless compound with a faint, minty, herbaceous, and eucalyptus-
like odor.[5] It has a cooling sensation on the skin, reported to be approximately 9.5 times more
powerful than (-)-menthol.[5] The molecule has three stereocenters, allowing for eight possible
stereoisomers.[2] Commercial PMD is typically a complex mixture of these isomers.[2] The cis
isomer is noted to be more active as an insect repellent than the trans isomer.[6]
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Table 1: Physical and Chemical Properties of p-Menthane-3,8-diol

Property Value Source
CAS Number 42822-86-6

Molecular Formula C10H2002 [6]
Molecular Weight 172.26 g/mol

White crystals or colorless
Appearance ) o [718]
viscous liquid

34-35 °C or 82-83 °C (varies

Melting Point [51[7]
by source)

Boiling Point 266-268 °C [7]

Density 0.976 - 0.982 g/cm3 at 25 °C [7]

0.001 mmHg at 25 °C
Vapor Pressure . [7]
(estimated)

Flash Point 120 °C (248 °F) [7]

B Slightly soluble in water;
Solubility . _ [6][7]
soluble in alcohol and oils

logP (o/w) 1.374 (estimated) [7]

Synthesis of p-Menthane-3,8-diol
Synthesis from Citronellal via Acid Catalysis

A common and efficient method for synthesizing p-menthane-3,8-diol is through the acid-
catalyzed cyclization of citronellal.[9] This process can be performed using various acid
catalysts, including sulfuric acid and lignin-derived carbon acid catalysts.[9][10]

Experimental Protocol (Sulfuric Acid Method):[9]

o Reaction Setup: A 0.25 wt% aqueous solution of sulfuric acid is heated to 55 °C in a round-
bottomed flask with stirring.
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» Addition of Citronellal: (+)-Citronellal is added dropwise to the heated acid solution over a
period of 1 hour.

e Reaction: The reaction mixture is maintained at 55 °C for 10 hours. This typically results in a
high conversion of citronellal (around 99%) with a selectivity for p-menthane-3,8-diols of
approximately 92%.

e Quenching: The reaction is quenched by the addition of a 25 wt% aqueous sodium hydroxide
solution.

o Extraction: n-Heptane is added to the mixture to extract the organic products. The organic
layer is separated and washed with water.

« Purification: The organic solution is refluxed to azeotropically remove water. The solution is
then cooled to -50 °C and stirred for 20 hours to induce crystallization.

« |solation: The crystalline p-menthane-3,8-diol is isolated by filtration, yielding a product of
high purity.

Experimental Protocol (Lignin-Derived Carbon Acid Catalyst Method):[10]

A more sustainable approach involves the use of a carbon acid catalyst derived from alkaline
lignin. In this method, the conversion of (z)-citronellal can reach as high as 97% with a PMD
yield of 86% when using a catalyst prepared by pyrolyzing alkaline lignin at 500 °C. This
method highlights the potential for using waste products from the pulp and paper industry as a
source for catalysts.[10]
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Synthesis workflow for p-Menthane-3,8-diol from citronellal.

Mechanism of Action as an Insect Repellent

p-Menthane-3,8-diol functions as an effective insect repellent through a multi-faceted
mechanism that primarily involves interfering with the sensory perception of insects.[11][12]

» Olfactory Disruption: PMD emits a strong, distinct odor that is unpleasant to insects, acting
as a deterrent and creating a protective barrier when applied to skin or clothing.[12]

e Sensory Receptor Interference: Beyond its odor, PMD directly interferes with the sensory
receptors of insects, disrupting their ability to locate a host.[4][11] This confusion of their
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sensory mechanisms makes it difficult for them to detect chemical cues from humans and
animals.[11]

Mechanism of Action as an Insect Repellent
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Proposed mechanism of action for p-Menthane-3,8-diol as an insect repellent.

Applications

The primary application of p-menthane-3,8-diol is as an active ingredient in insect repellents.[5]
It is effective against a variety of insects, including mosquitoes and ticks, and is used in
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products designed to protect against insect-borne diseases like malaria and dengue fever.[11]
[12]

Beyond its use as an insect repellent, PMD has several other applications:

Fragrance and Flavor: Due to its pleasant, lemon-like scent, PMD is used in the fragrance
and flavor industry to enhance the aroma of perfumes, soaps, lotions, and household
cleaning products.[12] It can also be used to impart a refreshing, citrusy taste to food and
beverages.[12]

Personal Care Products: PMD possesses antimicrobial properties, which makes it a useful
ingredient in personal care products such as shampoos, conditioners, and body washes.[11]
[12] It can help inhibit the growth of bacteria and fungi.[11]

Cooling Agent: PMD provides a cooling sensation on the skin, similar to menthol, making it a
suitable ingredient for topical formulations designed to soothe skin irritations.[6][7]

Safety and Regulation

p-Menthane-3,8-diol is generally considered safe for topical use on human skin and is

recommended by health authorities as an effective insect repellent.[4][12] Safety data indicate

low toxicity and minimal skin irritation when used as directed.[4] It is approved for use on

children over three years old.[4]

Regulatory bodies that have approved or registered PMD include:

U.S. Environmental Protection Agency (EPA): Registered as a "biopesticide repellent”.[3]

U.S. Centers for Disease Control and Prevention (CDC): Recommends PMD as an effective
insect repellent.[4]

European Biocidal Products Regulation (BPR): Notified under its generic name "PMD rich
botanic oil".[2]

Canada's Pest Management Regulatory Agency: Registered under the generic name "PMD
and related oil of lemon eucalyptus compounds”.[2]
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It is important to note that while PMD has a good safety profile, some safety data sheets
indicate it can be a skin and eye irritant.[13] As with any chemical, it is essential to handle PMD
with appropriate care and follow safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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